Cas no 1806503-81-0 (5-(2-Carboxyethyl)-2-hydroxymandelic acid)

• Product name: 5-(2-Carboxyethyl)-2-hydroxymandelic acid
• CAS No: 1806503-81-0
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 4940701

5-(2-Carboxyethyl)-2-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Carboxyethyl)-2-hydroxymandelic acid

• Inchi： 1S/C11H12O6/c12-8-3-1-6(2-4-9(13)14)5-7(8)10(15)11(16)17/h1,3,5,10,12,15H,2,4H2,(H,13,14)(H,16,17)
• InChI Key： DDTPHKHCHSIPCD-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=C(C=CC(=C1)CCC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• XLogP3: 0.8
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 5-(2-Carboxyethyl)-2-hydroxymandelic acid

5-(2-Carboxyethyl)-2-hydroxymandelic Acid (CAS No. 1806503-81-0): An Overview of Its Structure, Properties, and Applications

5-(2-Carboxyethyl)-2-hydroxymandelic acid (CAS No. 1806503-81-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its complex molecular structure, which includes a carboxyethyl group and a hydroxymandelic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The molecular formula of 5-(2-Carboxyethyl)-2-hydroxymandelic acid is C₁₁H₁₂O₅, and its molecular weight is approximately 236.21 g/mol. The compound exhibits excellent solubility in polar solvents such as water and ethanol, which facilitates its use in various experimental settings. Its structural complexity allows for a wide range of chemical reactions, including esterification, amidation, and oxidation, making it a versatile building block in synthetic chemistry.

In recent years, the study of 5-(2-Carboxyethyl)-2-hydroxymandelic acid has expanded beyond its basic chemical properties to include its potential applications in medicinal chemistry. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in metabolic pathways. Research has shown that this compound can effectively inhibit the activity of certain enzymes, such as lactate dehydrogenase (LDH) and alanine transaminase (ALT), which are implicated in various metabolic disorders and diseases.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of 5-(2-Carboxyethyl)-2-hydroxymandelic acid as a lead compound for the development of new therapeutic agents. The researchers demonstrated that this compound exhibits potent inhibitory activity against LDH with an IC₅₀ value of 0.4 μM. This finding suggests that 5-(2-Carboxyethyl)-2-hydroxymandelic acid could be a valuable candidate for the treatment of conditions characterized by elevated LDH levels, such as cancer and cardiovascular diseases.

Beyond its enzymatic inhibition properties, 5-(2-Carboxyethyl)-2-hydroxymandelic acid has also been investigated for its antioxidant and anti-inflammatory effects. A study conducted by a team at the University of California, Los Angeles (UCLA) found that this compound can effectively scavenge reactive oxygen species (ROS) and reduce inflammation in cellular models. The antioxidant activity was attributed to the presence of the hydroxyl group in the mandelic acid moiety, which can donate electrons to neutralize free radicals.

The anti-inflammatory properties of 5-(2-Carboxyethyl)-2-hydroxymandelic acid were further confirmed in an animal model study where it was shown to reduce inflammation markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound could have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its biological activities, the synthesis of 5-(2-Carboxyethyl)-2-hydroxymandelic acid has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described a novel synthetic route that involves a one-pot reaction sequence starting from readily available starting materials. This method not only simplifies the synthesis but also reduces the overall cost and environmental impact, making it more feasible for large-scale production.

The structural versatility of 5-(2-Carboxyethyl)-2-hydroxymandelic acid also makes it an attractive candidate for drug delivery systems. Researchers at the Massachusetts Institute of Technology (MIT) have explored the use of this compound as a prodrug for targeted drug delivery. By conjugating it with other therapeutic agents, they were able to enhance the bioavailability and efficacy of these drugs while reducing their side effects. This approach has shown promise in preclinical studies for treating various diseases.

In conclusion, 5-(2-Carboxyethyl)-2-hydroxymandelic acid (CAS No. 1806503-81-0) is a multifaceted compound with significant potential in both fundamental research and applied medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it a promising candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.